2-Methyl-2-(3-methylphenyl)propanal

• CAS No.: 32454-13-0
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2-methyl-2-(3-methylphenyl)propanal
• InChI: InChI=1S/C11H14O/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-8H,1-3H3
• InChI Key: LLZXMIIOHQNAGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C)C=O

Description

2-Methyl-2-(3-methylphenyl)propanal is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (15.1 g, 119 mmol) in tetrahydrofuran (150 ml) was dropwise added a solution of dimethyl-sulfoxide (16.8 ml, 237 mmol) in tetrahydrofuran (50 ml) at −78° C., and the mixture was stirred for 5 min. A solution of 2-methyl-2-(3-methylphenyl)propan-1-ol (12.99 g, 79.09 mmol) in tetrahydrofuran (80 ml) was added at −78° C., and the mixture was stirred for 15 min. Triethylamine (66.1 ml, 475 mmol) was added thereto, and the mixture was warmed to room temperature. The reaction mixture was poured into water and extracted twice with ethyl acetate. The recovered organic layer was dried over anhydrous magnesium sulfate and the solvent was evaporated under reduced pressure. The obtained crude product was purified by silica gel column chromatography (hexane/ethyl acetate=15/1) to give the objective substance.